3-(3,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl propanoate

• IUPAC Name: [3-(3,4-dimethoxyphenyl)-2-oxochromen-7-yl] propanoate
• InChI: InChI=1S/C20H18O6/c1-4-19(21)25-14-7-5-13-9-15(20(22)26-17(13)11-14)12-6-8-16(23-2)18(10-12)24-3/h5-11H,4H2,1-3H3
• InChI Key: YKGNKYKIIKLXFZ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)OC1=CC2=C(C=C1)C=C(C(=O)O2)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C20H18O6
• Molecular Weight: 354.4 g/mol

Description

The compound “3-(3,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl propanoate” belongs to the class of organic compounds known as phenylpropanoic acids. These are compounds with a structure containing a benzene ring conjugated to a propanoic acid.

Molecular Structure Analysis

The molecular structure of this compound is complex. It contains a total of 43 bonds, including 23 non-H bonds, 13 multiple bonds, 7 rotatable bonds, 1 double bond, 12 aromatic bonds, 2 six-membered rings, 1 aliphatic ester, and 2 aromatic ethers.

Physical And Chemical Properties Analysis

The compound “3-(3,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl propanoate” has several physical and chemical properties. It has a boiling point of 484.9±45.0 °C at 760 mmHg, a vapour pressure of 0.0±1.3 mmHg at 25°C, and an enthalpy of vaporization of 79.0±3.0 kJ/mol. It also has a flash point of 168.9±22.2 °C.

Scientific Research Applications

Organic Synthesis and Catalysis

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Corrosion Inhibition

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Muscle Relaxant Synthesis

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Safety and Hazards

The safety data sheet for a related compound, “3,4-Dimethoxyphenyl isothiocyanate”, indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled.

Mechanism of Action

Target of Action

It’s structurally related to 3-(3,4-dimethoxyphenyl)propanoic acid , which is known to stimulate γ globin gene expression .

Mode of Action

Based on its structural similarity to 3-(3,4-dimethoxyphenyl)propanoic acid , it may interact with cellular targets to stimulate γ globin gene expression .

Biochemical Pathways

Given its potential role in stimulating γ globin gene expression , it may be involved in the regulation of hemoglobin synthesis and erythropoiesis.

Pharmacokinetics

3-(3,4-dimethoxyphenyl)propanoic acid, a structurally related compound, is known to be orally active , suggesting that it may have good bioavailability.

Result of Action

Based on its potential role in stimulating γ globin gene expression , it may promote erythropoiesis and could potentially be used for the treatment of β hemoglobinopathies and other anemias .